1-(2,4-dimethoxybenzyl)piperidine

• IUPAC Name: 1-[(2,4-dimethoxyphenyl)methyl]piperidine
• InChI: InChI=1S/C14H21NO2/c1-16-13-7-6-12(14(10-13)17-2)11-15-8-4-3-5-9-15/h6-7,10H,3-5,8-9,11H2,1-2H3
• InChI Key: QCSAJYRIXMFUOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCCCC2)OC
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

Synthesis Analysis

The synthesis of 1-(2,4-dimethoxybenzyl)piperidine analogs and related compounds often involves complex organic reactions. For example, derivatives like 1-(4-[18F]fluorobenzyl)-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine are synthesized through reductive alkylation of debenzylated precursors with fluorobenzaldehyde, yielding high radiochemical yields and demonstrating significant biological activity in vitro (Leea et al., 2000). Similarly, 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime compounds are synthesized through reactions involving specific oxime precursors and characterized by single-crystal X-ray diffraction to understand their molecular structure (Si-jia, 2011).

Molecular Structure Analysis

Crystal structure analysis is pivotal for understanding the geometrical configuration of 1-(2,4-dimethoxybenzyl)piperidine derivatives. Studies reveal that these compounds can exhibit non-planar molecular structures with specific conformational properties, as demonstrated through X-ray crystallography and computational modeling (Weatherhead-Kloster et al., 2005).

Chemical Reactions and Properties

The chemical reactivity of 1-(2,4-dimethoxybenzyl)piperidine derivatives includes their involvement in various organic reactions such as reductive alkylation, nucleophilic substitution, and esterification. These reactions often yield compounds with potential biological activities or serve as intermediates for further chemical transformations (Abdel-Hay et al., 2014).

Physical Properties Analysis

The physical properties of 1-(2,4-dimethoxybenzyl)piperidine derivatives, such as solubility, melting point, and crystallinity, can vary widely depending on their molecular structure and substitution patterns. These properties are crucial for determining the compound's suitability for specific applications, including pharmaceutical development (Sudhakar et al., 2005).

Chemical Properties Analysis

The chemical properties, including acidity/basicity, reactivity towards different reagents, and stability under various conditions, are essential for understanding the behavior of 1-(2,4-dimethoxybenzyl)piperidine derivatives in chemical reactions and potential biological systems. These properties are determined through comprehensive analytical techniques, including NMR, IR spectroscopy, and mass spectrometry (Jian, 2011).